Cu3(BTC)2: CO oxidation over MOF based catalysts†
Chemical Communications Pub Date: 2011-01-07 DOI: 10.1039/C0CC04944A
Abstract
Crystalline and amorphized MOFs (Cu3(BTC)2) have been demonstrated to be excellent
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